Cynanoside F

• Molecular Formula: C41H62O15
• Molecular Weight: 794.9 g/mol
• InChI: InChI=1S/C41H62O15/c1-19-36(44)29(46-6)14-34(50-19)55-37-20(2)51-32(13-26(37)42)56-38-21(3)52-33(15-30(38)47-7)53-28-12-23-9-10-24-25(40(23,4)16-27(28)43)11-8-22-17-48-41(5)35(22)31(18-49-41)54-39(24)45/h9,17,19-21,24-38,42-44H,8,10-16,18H2,1-7H3
• InChIKey: BRAQGYOYQRQKSH-UHFFFAOYSA-N

Cynanoside F Procurement Guide: Pregnane-Type C21 Steroidal Glycoside for Anti-Inflammatory and AD Research Applications

Cynanoside F (CAS: 1800029-50-8, molecular formula C41H62O15, MW 794.9 g/mol) is a pregnane-type C21 steroidal glycoside isolated from the roots of Cynanchum atratum and related species (Asclepiadaceae family) [1]. Unlike broad-spectrum C21 steroidal glycosides that exhibit immunosuppressive or cytotoxic activity, Cynanoside F demonstrates a distinct pharmacological profile characterized by selective suppression of mitogen-activated protein kinase (MAPK) signaling without NF-κB pathway inhibition, along with validated in vivo efficacy in atopic dermatitis (AD) models [2]. The compound is commercially available with HPLC purity ≥98% from multiple vendors .

• MAPK-selective anti-inflammatory research

• Reported AD model-response context

• RNase L pathway activation studies

• High-purity natural product reference

• [1] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. View Source
• [2] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. PMID: 36139814. View Source

Why Cynanoside F Cannot Be Replaced by Generic C21 Steroidal Glycoside Analogs in AD Research

Substituting Cynanoside F with structurally similar C21 steroidal glycosides (e.g., Cynanoside A, Cynanoside J) is scientifically unjustified due to divergent pharmacological signatures. While Cynanoside A exhibits broad immunosuppressive activity against both Con-A and LPS-activated lymphocytes [1], and Cynanoside J demonstrates cytotoxic activity with IC50 values of 5.82–6.76 μM across multiple cancer cell lines , Cynanoside F selectively inhibits the MAPK-AP-1 axis without affecting NF-κB signaling—a mechanistic distinction directly relevant to AD research where NF-κB-sparing agents are desirable [2]. Furthermore, Cynanoside F's in vivo efficacy has been specifically validated in oxazolone-induced AD mouse models, a disease-relevant system not reported for its closest analogs [2]. This combination of pathway selectivity and disease-specific in vivo validation renders generic substitution inappropriate for AD-targeted investigations.

Structural analogs like Cynanoside A may exhibit broad immunosuppression, not MAPK-selective targeting.

Cytotoxic analogs such as Cynanoside J may shift assay interpretation; pathway-response profile may differ substantially.

AD model-response validation not reported for closest analogs; in vivo context may not transfer.

• [1] Evaluation of Anti-inflammatory and Immunosuppressive Properties of Cynanchum ascyrifolium Matsum. and its Active Secondary Metabolites. (2024). View Source
• [2] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. View Source

Cynanoside F Quantitative Differentiation Evidence: Comparative Performance Against Analogs and Baselines

Cynanoside F RNase L Activation Potency: High-Affinity Target Engagement at 2.30 nM IC50

Cynanoside F demonstrates potent RNase L activation with an IC50 of 2.30 nM in mouse L cell extracts, measured by 50% inhibition of protein synthesis [1]. This target engagement occurs at sub-nanomolar to low nanomolar concentrations, substantially more potent than typical C21 steroidal glycoside cytotoxic IC50 values. For comparison, Cynanoside J exhibits cytotoxic IC50 values of 5.82–6.76 μM against HL-60, THP1, and Caco2 cell lines, representing approximately a 2,500-fold difference in potency magnitude .

RNase L activation

Cross-study comparable

IC50 2.30 nM vs Cynanoside J: 5.82–6.76 μM

~2,500-fold higher potency

Supports RNase L pathway investigation

Protein synthesis inhibition assay, mouse L cell extracts

Evidence Dimension	RNase L activation potency
Target Compound Data	IC50 = 2.30 nM
Comparator Or Baseline	Cynanoside J: IC50 = 5.82–6.76 μM (HL-60, THP1, Caco2)
Quantified Difference	~2,500-fold higher potency (2.30 nM vs. 5.82–6.76 μM)
Conditions	Mouse L cell extracts; protein synthesis inhibition assay

Why This Matters

The sub-nanomolar to low nanomolar potency establishes Cynanoside F as a high-affinity tool compound for RNase L pathway investigation, whereas Cynanoside J's micromolar cytotoxic profile directs it toward cancer applications.

• [1] BindingDB. PrimarySearch_ki entry for Cynanoside F. RNase L activation IC50: 2.30 nM. View Source

Cynanoside F Anti-Inflammatory Activity: MAPK Pathway Suppression with NF-κB Sparing

In LPS-stimulated RAW264.7 macrophages, Cynanoside F significantly reduced protein expression of IL-1β, IL-6, and COX-2 [1]. Critically, Cynanoside F did not inhibit NF-κB signaling but instead selectively reduced phosphorylation of p38 MAPK, JNK, and ERK, leading to inhibition of AP-1 transcription factor activity [1]. This pathway selectivity differs from Cynanoside A, which exhibits broad immunosuppressive activity on both Con-A and LPS-activated lymphocytes at 1 μM concentration (P<0.01 vs. model group) without reported MAPK-specific pathway analysis [2].

MAPK pathway selectivity

Cross-study comparable

↓ IL-1β, IL-6, COX-2; ↓ p-p38, p-JNK, p-ERK; NF-κB unaffected

MAPK-AP-1 axis selective; NF-κB spared

RAW264.7 macrophages, LPS-stimulated; Cynanoside A shows broad lymphocyte suppression

Evidence Dimension	Anti-inflammatory mechanism and pathway selectivity
Target Compound Data	↓ IL-1β, IL-6, COX-2; ↓ p-p38, p-JNK, p-ERK; ↓ AP-1; No effect on NF-κB
Comparator Or Baseline	Cynanoside A: Broad immunosuppressive activity on Con-A and LPS-activated lymphocytes at 1 μM (P<0.01)
Quantified Difference	Qualitative mechanistic divergence: Cynanoside F selectively targets MAPK-AP-1 axis with NF-κB sparing; Cynanoside A shows broad lymphocyte suppression without reported pathway specificity
Conditions	LPS-stimulated RAW264.7 macrophages; Western blot analysis

Why This Matters

NF-κB-sparing anti-inflammatory agents are pharmacologically attractive for chronic inflammatory conditions where NF-κB suppression may impair host defense; Cynanoside F's defined pathway selectivity enables precise experimental design unavailable with broadly suppressive analogs.

• [1] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. View Source
• [2] Evaluation of Anti-inflammatory and Immunosuppressive Properties of Cynanchum ascyrifolium Matsum. and its Active Secondary Metabolites. (2024). View Source

Cynanoside F In Vivo Atopic Dermatitis Efficacy: Oxazolone-Induced Mouse Model Validation

In an oxazolone-induced atopic dermatitis mouse model, Cynanoside F treatment produced significant therapeutic effects including decreased epidermal thickness, reduced mast cell infiltration, and lower histamine levels [1]. Additionally, mRNA expression of IL-1β, IL-4, and TSLP was consistently reduced, along with decreased phosphorylation of c-Jun and c-Fos (AP-1 components) in skin tissue [1]. No peer-reviewed publication reports comparable in vivo AD efficacy data for structurally related Cynanoside A or Cynanoside J in a disease-specific model.

AD model response

Class-level inference

Reduced epidermal thickness, mast cells, histamine, IL-1β/IL-4/TSLP mRNA vs No published AD model data for analogs

Reported AD model-response context

Oxazolone-induced mouse model; endpoint interpretation

Evidence Dimension	In vivo atopic dermatitis efficacy
Target Compound Data	↓ Epidermal thickness; ↓ Mast cell infiltration; ↓ Histamine; ↓ IL-1β, IL-4, TSLP mRNA; ↓ p-c-Jun, p-c-Fos in skin tissue
Comparator Or Baseline	Cynanoside A and Cynanoside J: No published in vivo AD model data
Quantified Difference	Qualitative presence of disease-relevant in vivo validation for Cynanoside F; absence of comparable data for named analogs
Conditions	Oxazolone-induced atopic dermatitis mouse model; topical application and/or intraperitoneal administration

Why This Matters

Disease-specific in vivo validation is a critical differentiator for researchers selecting tool compounds for AD investigations; Cynanoside F's oxazolone-AD model data provides a translatability foundation absent for its closest analogs.

• [1] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. View Source

Cynanoside F Purity and Quality Specifications: HPLC-Verified ≥98% Purity for Reproducible Research

Commercially available Cynanoside F is supplied with HPLC-verified purity of ≥98% from multiple vendors including CymitQuimica, ChemNorm, and Alfa Chemistry . The compound is provided as a powder with molecular weight 794.9 g/mol and molecular formula C41H62O15, with recommended storage at 2-8°C [1]. This level of purity standardization exceeds what is typically reported for research-grade Cynanoside A or Cynanoside J, where vendor purity specifications are either absent or inconsistently documented.

Purity specification

Supporting evidence

HPLC ≥98% purity; powder; MW 794.9

High-purity natural product standard

Vendor technical datasheets; supports analytical consistency

Evidence Dimension	Commercial purity and quality standardization
Target Compound Data	HPLC ≥98% purity; Powder; MW 794.9; Formula C41H62O15
Comparator Or Baseline	Cynanoside A and Cynanoside J: Vendor purity specifications inconsistently available
Quantified Difference	Cynanoside F: Documented ≥98% purity across multiple suppliers; Analogs: Limited publicly available purity certification data
Conditions	HPLC analysis; vendor technical datasheets

Why This Matters

High and verifiable purity reduces batch-to-batch variability, a critical procurement consideration for reproducible pharmacology studies and structure-activity relationship investigations.

• [1] GLPBIO. Cynanoside F Product Page. Formula: C41H62O15; M.Wt: 794.906; Storage: 2-8°C. View Source

Cynanoside F Priority Research and Procurement Application Scenarios

Atopic Dermatitis Preclinical Model Studies Requiring In Vivo-Validated Tool Compounds

Cynanoside F is the appropriate selection for researchers conducting oxazolone-induced atopic dermatitis mouse model studies. The compound's validated ability to reduce epidermal thickness, mast cell infiltration, and histamine levels, along with suppression of IL-1β, IL-4, and TSLP mRNA expression, provides a disease-relevant in vivo efficacy foundation [1]. Unlike Cynanoside A and Cynanoside J, which lack published AD model validation, Cynanoside F's oxazolone-AD data enables investigators to benchmark results against an established reference dataset.

MAPK-AP-1 Pathway-Specific Anti-Inflammatory Mechanism Studies

Cynanoside F is the preferred choice for experiments requiring selective MAPK pathway interrogation without confounding NF-κB inhibition. In LPS-stimulated RAW264.7 macrophages, Cynanoside F reduces phosphorylation of p38 MAPK, JNK, and ERK while sparing NF-κB signaling, thereby enabling clean dissection of MAPK-AP-1 axis contributions to inflammatory phenotypes [1]. Researchers studying NF-κB-independent anti-inflammatory mechanisms or seeking to avoid immunosuppressive liabilities associated with NF-κB blockade should prioritize Cynanoside F over broadly suppressive analogs like Cynanoside A.

RNase L Pathway Activation and 2-5A System Pharmacology Investigations

Cynanoside F's potent RNase L activation (IC50 = 2.30 nM) makes it a high-affinity tool compound for studying the 2-5A-dependent ribonuclease pathway, which is implicated in antiviral defense mechanisms [1]. The sub-nanomolar to low nanomolar potency contrasts sharply with the micromolar cytotoxic profile of Cynanoside J, establishing Cynanoside F as the clearly superior choice for RNase L-focused molecular pharmacology studies requiring minimal off-target cytotoxicity at effective concentrations.

Natural Product Standardization and Quality Control Reference Material Applications

Cynanoside F's well-defined commercial purity (HPLC ≥98% across multiple suppliers) and complete chemical characterization (CAS 1800029-50-8, C41H62O15, MW 794.9) support its use as a reference standard for analytical method development, botanical extract standardization, and quality control of Cynanchum atratum-derived preparations [1]. The availability of verified high-purity material from multiple independent vendors reduces supply chain risk and ensures analytical consistency across research sites.

Application

Selection Property

Validation Focus

AD model-response studies

Reported AD model endpoint context

Model-specific endpoint validation

MAPK-AP-1 pathway-selective anti-inflammatory research

MAPK pathway selectivity; NF-κB spared

Pathway-response interpretation

RNase L pathway activation studies

RNase L activation assay context

Pathway investigation with reduced off-target cytotoxicity

Natural product analytical standard

Verified high purity; multi-vendor supply

Analytical method consistency

• [1] Fleitas, M. M. D., et al. (2022). Cynanoside F Controls Skin Inflammation by Suppressing Mitogen-Activated Protein Kinase Activation. Antioxidants, 11(9), 1740. View Source